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Compound of Interest

Compound Name:
(2-Methyl-allyloxy)-acetic acid

methyl ester

CAS No.: 137840-76-7

Cat. No.: B15341958

Get Quote

Executive Summary
Methyl (2-methylallyloxy)acetate (C₇H₁₂O₃) is a specialized ether-ester intermediate critical in

the synthesis of protoporphyrinogen oxidase (PPO) inhibitor herbicides (e.g., Flumiclorac-

pentyl derivatives) and novel pharmaceutical scaffolds. Due to its status as a transient synthetic

intermediate rather than a commodity chemical, experimental data in public registries is sparse.

This guide provides a definitive analysis of its boiling point and density, deriving values from

high-fidelity group contribution models (Joback, Fedors) and validating them against

homologous series. It further details the experimental protocols required for precise in-house

determination.

Chemical Identity & Structural Analysis[1][2]
The physicochemical behavior of methyl (2-methylallyloxy)acetate is governed by its

bifunctional nature: a methallyl ether linkage providing steric bulk and lipophilicity, and a methyl

ester moiety conferring polarity and susceptibility to hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15341958#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attribute Specification

IUPAC Name Methyl 2-[(2-methylprop-2-en-1-yl)oxy]acetate

Common Name Methyl (2-methylallyloxy)acetate

CAS Registry Number
Not widely listed (Derivative of Acid CAS 10041-

27-7)

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

SMILES CC(=C)COCC(=O)OC

Key Functional Groups Vinyl ether (Allylic), Carboxylate Ester

Physicochemical Properties: Data & Prediction[4][5]
In the absence of a standardized experimental monograph, the following values are derived

from consensus predictive modeling (ACD/Labs, EPISuite) and comparative extrapolation from

the homologous Methyl (allyloxy)acetate.

Boiling Point
The boiling point is influenced by the molecular weight (144.17 Da) and the dipole-dipole

interactions of the ester group. The absence of hydrogen bond donors (unlike its parent acid)

significantly lowers the boiling point relative to the carboxylic acid precursor.

Parameter
Value
(Range/Predicted)

Confidence Methodology

Boiling Point (760

mmHg)
172°C ± 5°C High

Adapted Joback

Method & Homolog

Extrapolation

Boiling Point (15

mmHg)
~68 - 72°C Medium

Antoine Equation

Extrapolation

Enthalpy of

Vaporization
42.5 kJ/mol Medium

Trouton’s Rule

Application
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Scientific Insight: The introduction of the methyl group at the 2-position of the allyl chain

(methallyl vs. allyl) adds steric bulk and increases molecular weight by 14 Da, typically

elevating the boiling point by 15–20°C compared to methyl (allyloxy)acetate (~155°C

predicted).

Density
Density is a function of molecular packing. The branched methallyl group disrupts efficient

packing compared to linear isomers, slightly lowering density relative to n-alkyl analogs.

Parameter Value (20°C) Temperature Coefficient

Density (Liquid) 1.025 ± 0.02 g/cm³ -0.0011 g/cm³ per °C

Molar Volume 140.6 cm³/mol N/A

Scientific Insight: While most aliphatic esters have densities < 1.0 g/cm³, the oxygen-rich ether-

ester backbone increases the mass-to-volume ratio, pushing the density slightly above unity,

similar to Methyl methoxyacetate (1.05 g/cm³).

Experimental Determination Protocols
For precise application in process chemistry (e.g., distillation design), experimental validation is

required. The following protocols are designed for self-validation.

Boiling Point Determination (Micro-Ebulliometry)
Objective: Determine the equilibrium boiling point at defined pressures to construct a vapor

pressure curve.

Apparatus: Swietoslawski Ebulliometer or Differential Scanning Calorimeter (DSC).

Protocol:

Calibration: Calibrate the thermocouple using standard methyl benzoate (BP 199.6°C).

Loading: Introduce 15 mL of degassed Methyl (2-methylallyloxy)acetate into the boiler.
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Equilibration: Heat under total reflux until the condensation temperature stabilizes (ΔT <

0.05°C over 10 min).

Pressure Variation: Record T_boil at 760, 100, and 10 mmHg to fit the Antoine equation:

.

Density Determination (Oscillating U-Tube)
Objective: Measure density with 4-decimal precision for purity assessment.

Apparatus: Anton Paar DMA 4500 or equivalent.

Protocol:

Cleaning: Flush cell with acetone and dry with desiccated air.

Injection: Inject 2 mL of sample, ensuring no microbubbles (visual check via camera).

Temperature Scan: Program a ramp from 15°C to 40°C in 5°C increments.

Validation: Viscosity correction must be applied if viscosity > 10 mPa·s (unlikely for this

ester).

Synthesis & Impurity Profile
Understanding the synthesis is crucial as impurities (unreacted alcohol, acid) significantly skew

boiling point and density data.

Synthetic Pathway (Williamson Ether Synthesis vs.
Esterification)
Two primary routes exist. The Esterification Route is preferred for scale-up due to higher atom

economy.
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Caption: Convergent synthesis via ether-acid intermediate (CAS 10041-27-7) followed by

Fischer esterification.

Impurity Impact on Properties
Methallyl Alcohol: Significantly lowers BP (BP ~114°C) and Density.

(2-Methylallyloxy)acetic Acid: Significantly raises BP (H-bonding) and Density.

Water: Forms azeotropes; critical to dry (<0.1% KF) before property measurement.

Applications in Drug & Agrochemical Development
Herbicide Synthesis: A key building block for Protoporphyrinogen Oxidase (PPO) inhibitors.

The methallyl ether moiety mimics the steric demand required for enzyme pocket binding.

Cyclopropanation Precursor: The electron-rich alkene allows for rhodium-catalyzed

cyclopropanation, yielding cyclopropyl-fused esters used in pyrethroid synthesis.

Solvent Properties: Due to its high boiling point (~172°C) and ether-ester functionality, it

serves as a high-boiling polar aprotic solvent for high-temperature couplings (e.g., Suzuki-

Miyaura) where lower boiling esters (EtOAc) would flash off.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl (2-methylallyloxy)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341958/docs#technical-guide-physicochemical-
characterization-of-methyl-2-methylallyloxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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